![molecular formula C22H21N3O2S B3003375 2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(o-tolyl)acetamide CAS No. 897462-34-9](/img/structure/B3003375.png)
2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(o-tolyl)acetamide
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Overview
Description
The compound “2-(6-(4-ethoxyphenyl)imidazo[2,1-b]thiazol-3-yl)-N-(o-tolyl)acetamide” is a derivative of imidazo[2,1-b]thiazole . It is part of a series of novel imidazo[2,1-b]thiazole and benzo[d]-imidazo[2,1-b]thiazole carboxamide analogues . The compound has been studied for its potential as an antimycobacterial agent .
Synthesis Analysis
The synthesis of imidazo[2,1-b]thiazole derivatives involves the reaction of imidazo[2,1-b]thiazole with POCl3 in DMF . The imidazo[2,1-b]thiazole-chalcones were prepared by the condensation of aldehydes and different methyl ketones at reflux of ethanol, in the presence of 1mL of 10% potassium hydroxide (KOH) as base .Molecular Structure Analysis
The molecular structure of this compound is characterized by 1H NMR, 13C NMR, HPLC, and MS spectral analysis . The linear formula of a similar compound is C26H21BrN2O2S .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include the reaction of imidazo[2,1-b]thiazole with POCl3 in DMF, followed by condensation with aldehydes and different methyl ketones .Scientific Research Applications
Cytotoxic Activity
- Imidazo[2,1-b]thiazole scaffolds, similar to the compound , have been investigated for their cytotoxicity against human cancer cell lines, including HepG2 and MDA-MB-231. Certain derivatives demonstrated potential as inhibitors against these cell lines, indicating their relevance in cancer research (Ding et al., 2012).
Antimicrobial and Antituberculosis Activity
- Some derivatives of imidazo[2,1-b]thiazoles have shown promising antimicrobial activities, including antibacterial and antifungal properties. They were also evaluated for antituberculosis activity against Mycobacterium tuberculosis (Güzeldemirci & Küçükbasmacı, 2010).
Aldose Reductase Inhibitory Effect
- Research on hydrazinecarbothioamides and thiazolidinones bearing an imidazo[2,1-b]thiazole moiety revealed their ability to inhibit aldose reductase, an enzyme implicated in diabetic complications. This suggests their potential use in treating diabetes-related issues (Güzeldemirci et al., 2018).
Immunological Effects
- Studies on the modulation of CD2 receptors of human T trypsinized lymphocytes by imidazo[2,1-b]thiazoles indicate their potential immunostimulating properties, which could be relevant for therapies targeting the immune system (Harraga et al., 1994).
Antimalarial and Antitubercular Activities
- Imidazo[2,1-b]thiazole derivatives synthesized via microwave-assisted methods have been screened for their antimalarial and antitubercular activities, showing good effectiveness against these diseases (Vekariya et al., 2017).
Anti-inflammatory and Antioxidant Properties
- Some derivatives of imidazo[2,1-b]thiazoles have been investigated for their anti-inflammatory and antioxidant properties, highlighting their potential in treating inflammation and oxidative stress-related disorders (Koppireddi et al., 2013).
Future Directions
Mechanism of Action
Target of Action
The primary targets of this compound are yet to be fully identified. It is known that compounds with the thiazole ring, such as this one, have been found to have diverse biological activities . They have been used as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
It is known that the thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . This allows the C-5 atom to undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution . These properties may play a role in the compound’s interaction with its targets.
Biochemical Pathways
Thiazoles are found in many potent biologically active compounds, such as sulfathiazole (antimicrobial drug), ritonavir (antiretroviral drug), abafungin (antifungal drug), bleomycine, and tiazofurin (antineoplastic drug) . These compounds likely affect a variety of biochemical pathways related to these biological activities.
Pharmacokinetics
It is known that thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties may influence the compound’s bioavailability.
Result of Action
It has been reported that some imidazo[2,1-b]thiazole derivatives have demonstrated cytotoxic activity on human tumor cell lines .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide are largely attributed to the presence of the imidazo[2,1-b]thiazole scaffold . This scaffold has been associated with a variety of biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities
Cellular Effects
In terms of cellular effects, compounds with the imidazo[2,1-b]thiazole scaffold have been reported to exhibit antiproliferative activity against various cell lines . For instance, certain derivatives have shown potent effects against ovarian cancer, colon cancer, renal cancer, and leukemia cell lines
Molecular Mechanism
It is known that imidazo[2,1-b]thiazole derivatives can modulate the immune system through mechanisms such as T-cell activation and proliferation
Properties
IUPAC Name |
2-[6-(4-ethoxyphenyl)imidazo[2,1-b][1,3]thiazol-3-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O2S/c1-3-27-18-10-8-16(9-11-18)20-13-25-17(14-28-22(25)24-20)12-21(26)23-19-7-5-4-6-15(19)2/h4-11,13-14H,3,12H2,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWVNSDBZZZEMQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C2=CN3C(=CSC3=N2)CC(=O)NC4=CC=CC=C4C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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